Cas no 1261579-90-1 (4-Bromo-3-(difluoromethoxy)benzonitrile)

• Product Name: 4-Bromo-3-(difluoromethoxy)benzonitrile
• CAS No: 1261579-90-1
• MF: C₈H₄BrF₂NO
• MW: 248.02426815033
• CID: 4989495
• Update Time: 2025-06-15

4-Bromo-3-(difluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethoxy)benzonitrile

• Inchi： 1S/C8H4BrF2NO/c9-6-2-1-5(4-12)3-7(6)13-8(10)11/h1-3,8H
• InChI Key： BGYRJBXEIXRWIE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.3
• Topological Polar Surface Area: 33

Additional information on 4-Bromo-3-(difluoromethoxy)benzonitrile

Professional Introduction to 4-Bromo-3-(difluoromethoxy)benzonitrile (CAS No. 1261579-90-1)

4-Bromo-3-(difluoromethoxy)benzonitrile, with the chemical formula C₇H₂BrF₂NO and CAS number 1261579-90-1, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound has garnered considerable attention due to its versatile structural features, which make it a valuable building block for the synthesis of various biologically active molecules. The presence of both bromine and difluoromethoxy substituents on a benzonitrile core endows it with unique reactivity, enabling diverse functionalization strategies that are crucial for drug discovery and development.

The benzonitrile moiety is a well-known pharmacophore in medicinal chemistry, often found in a wide range of therapeutic agents. Its electron-withdrawing nature and ability to form hydrogen bonds make it an ideal scaffold for designing molecules with enhanced binding affinity and selectivity. In particular, the bromine atom at the 4-position provides a handle for further chemical manipulation, such as cross-coupling reactions, which are fundamental in constructing complex organic structures. Meanwhile, the difluoromethoxy group introduces fluorine atoms, which are known to improve metabolic stability and binding interactions with biological targets.

Recent advancements in synthetic methodologies have highlighted the utility of 4-Bromo-3-(difluoromethoxy)benzonitrile in the preparation of novel therapeutic compounds. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of bromine and difluoromethoxy substituents allows for efficient palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups at various positions on the benzene ring. This flexibility has been leveraged to create highly potent and selective kinase inhibitors with improved pharmacokinetic profiles.

Moreover, the compound has shown promise in the synthesis of antiviral agents. The electron-deficient nature of the benzonitrile ring facilitates interactions with viral proteases and polymerases, making it an attractive scaffold for designing inhibitors against RNA viruses. Researchers have utilized 4-Bromo-3-(difluoromethoxy)benzonitrile to develop molecules that disrupt viral replication cycles by targeting key enzymatic steps. The presence of both bromine and difluoromethoxy groups allows for further derivatization, enabling optimization of potency and selectivity against viral enzymes while minimizing off-target effects.

In addition to its pharmaceutical applications, 4-Bromo-3-(difluoromethoxy)benzonitrile has been explored in agrochemical research. Its structural features make it a suitable precursor for synthesizing novel herbicides and fungicides that exhibit enhanced efficacy against resistant plant pathogens. The ability to introduce various functional groups via cross-coupling reactions has allowed chemists to design molecules with improved environmental compatibility and reduced toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact while maintaining crop protection.

The synthetic versatility of 4-Bromo-3-(difluoromethoxy)benzonitrile is further underscored by its application in material science. Fluoro-substituted benzonitriles are known to exhibit unique electronic properties, making them valuable components in organic electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The electron-withdrawing nature of the nitrile group combined with the electron-donating effect of the difluoromethoxy moiety can be tailored to achieve specific optoelectronic characteristics. Researchers have utilized this compound to develop high-performance materials that offer improved charge transport properties and luminous efficiency.

The growing interest in fluorinated compounds stems from their ability to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacological activity without significant changes in overall molecular weight or complexity. This has made fluorinated benzonitriles like 4-Bromo-3-(difluoromethoxy)benzonitrile indispensable tools in medicinal chemistry for optimizing drug-like properties.

In conclusion, 4-Bromo-3-(difluoromethoxy)benzonitrile (CAS No. 1261579-90-1) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic strategies that are crucial for developing novel biologically active molecules with improved efficacy and selectivity. As research continues to uncover new applications for this versatile intermediate, its importance in modern chemical synthesis is likely to grow even further.